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Compound of Interest

Compound Name: 5-Methoxytracheloside

Cat. No.: B12379725 Get Quote

Introduction

5-Methoxytracheloside is a naturally occurring phenylpropanoid glycoside that has garnered

interest within the scientific community. The definitive determination of its chemical architecture

is paramount for understanding its biosynthetic origins, pharmacological activities, and potential

applications in drug development. This technical guide provides a comprehensive overview of

the methodologies employed in the structural elucidation of 5-Methoxytracheloside, with a

focus on spectroscopic analysis. All quantitative data are presented in structured tables, and

experimental workflows are visualized to facilitate a deeper understanding for researchers,

scientists, and professionals in drug development.

Experimental Protocols
The elucidation of 5-Methoxytracheloside's structure relies on a synergistic application of

chromatographic separation and spectroscopic analysis.

Isolation and Purification:

A generalized workflow for the isolation of 5-Methoxytracheloside from a plant matrix is

outlined below. The process typically begins with the extraction of dried and powdered plant

material using a polar solvent such as methanol or ethanol. The crude extract is then subjected

to a series of chromatographic separations to isolate the target compound.
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Figure 1: Isolation workflow for 5-Methoxytracheloside.

Spectroscopic Analysis:
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The purified 5-Methoxytracheloside is then subjected to a battery of spectroscopic techniques

to determine its connectivity and stereochemistry.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the exact molecular formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments, including

¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC, are conducted to establish the carbon-

hydrogen framework and the connectivity between different structural fragments.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule, such as hydroxyl, methoxy, and aromatic moieties.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to identify the

presence of chromophores, such as aromatic rings.

Data Presentation
While specific experimental data for 5-Methoxytracheloside is not publicly available in

comprehensive databases, this section provides a representative template for the presentation

of such data based on the elucidation of similar natural products.

Table 1: ¹H NMR Spectroscopic Data (Representative)

Position δH (ppm) Multiplicity J (Hz)

H-2' 7.05 d 2.0

H-5' 6.90 d 8.2

H-6' 7.02 dd 8.2, 2.0

H-7 4.95 d 7.5

H-8 3.90 m

OCH₃-5 3.85 s

Glc-H-1'' 4.80 d 7.8

... ... ... ...

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12379725?utm_src=pdf-body
https://www.benchchem.com/product/b12379725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: ¹³C NMR Spectroscopic Data (Representative)

Position δC (ppm)

C-1 135.0

C-2 110.2

C-3 145.8

C-4 148.5

C-5 152.0

C-6 95.6

C-7 75.1

C-8 78.3

C-9 62.5

OCH₃-5 56.4

C-1' 128.9

C-2' 115.8

C-3' 146.2

C-4' 149.1

C-5' 118.3

C-6' 122.7

Glc-C-1'' 103.5

... ...

Logical Relationships in Structure Elucidation
The process of elucidating the structure of 5-Methoxytracheloside from spectroscopic data is

a logical puzzle. The relationships between different types of spectroscopic data are crucial for

piecing together the final structure.
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Figure 2: Logical flow of structural elucidation.

Conclusion

The structural elucidation of 5-Methoxytracheloside is a systematic process that relies on the

careful application and interpretation of modern analytical techniques. By combining data from

mass spectrometry and various NMR experiments, the precise arrangement of atoms within the

molecule can be determined. This foundational knowledge is essential for any further

investigation into the biological properties and potential therapeutic applications of this natural

product. The methodologies and data presentation formats outlined in this guide provide a

framework for the rigorous scientific investigation of 5-Methoxytracheloside and other novel

natural compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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